Cas no 31898-86-9 (2-Azetidinone, 4-(4-chlorophenoxy)-)

• Product Name: 2-Azetidinone, 4-(4-chlorophenoxy)-
• CAS No: 31898-86-9
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 3937550
• Update Time: 2025-10-30

2-Azetidinone, 4-(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 4-(4-chlorophenoxy)-
• 4-(4-Chlorophenoxy)-2-azetidinone

• Inchi： 1S/C9H8ClNO2/c10-6-1-3-7(4-2-6)13-9-5-8(12)11-9/h1-4,9H,5H2,(H,11,12)
• InChI Key： RRZQJNJFKJGGJU-UHFFFAOYSA-N
• SMILES： N1C(OC2=CC=C(Cl)C=C2)CC1=O

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 406.1±35.0 °C(Predicted)
• pka: 13.43±0.40(Predicted)

Additional information on 2-Azetidinone, 4-(4-chlorophenoxy)-

Comprehensive Overview of 2-Azetidinone, 4-(4-chlorophenoxy)- (CAS No. 31898-86-9)

2-Azetidinone, 4-(4-chlorophenoxy)- (CAS No. 31898-86-9) is a specialized organic compound belonging to the azetidinone class, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique 4-(4-chlorophenoxy) substitution, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "azetidinone derivatives" and "4-(4-chlorophenoxy) applications" due to their potential in drug discovery and material science.

The structural motif of 2-Azetidinone is pivotal in designing bioactive molecules, particularly in the development of β-lactam antibiotics and enzyme inhibitors. With the rise of antibiotic resistance, queries like "new β-lactam scaffolds" and "azetidinone-based therapeutics" have surged, highlighting the relevance of this compound. Its 4-chlorophenoxy group further enhances lipophilicity, a property often explored in "drug delivery optimization" studies.

From a synthetic perspective, CAS 31898-86-9 is synthesized via cyclization reactions involving chlorophenoxy precursors. Recent publications emphasize its role in "green chemistry approaches," aligning with the global push for sustainable synthesis. Laboratories often inquire about "azetidinone purification methods" or "scalable synthesis of 4-substituted azetidinones," reflecting practical challenges in its utilization.

In agrochemical applications, the 4-(4-chlorophenoxy) moiety contributes to herbicidal and fungicidal activities. Searches for "chlorophenoxy compounds in agriculture" or "azetidinone pesticides" underscore its industrial importance. Regulatory trends also drive queries like "SAFETY PROFILE of 31898-86-9," as compliance with environmental standards remains critical.

Analytical characterization of 2-Azetidinone, 4-(4-chlorophenoxy)- typically involves techniques such as NMR, HPLC, and mass spectrometry. Researchers often seek "spectral data for CAS 31898-86-9" or "stability studies of azetidinone derivatives," indicating the need for robust quality control protocols. The compound’s stability under varying pH and temperature conditions is another area of interest.

Future prospects for 31898-86-9 include its integration into "targeted drug delivery systems" and "catalysis," with nanotechnology being a hot topic. As AI-driven drug design gains traction, keywords like "computational modeling of azetidinones" are increasingly popular. This aligns with the broader shift toward data-driven chemical innovation.

In summary, 2-Azetidinone, 4-(4-chlorophenoxy)- exemplifies the intersection of traditional organic chemistry and modern applications. Its versatility ensures continued relevance in both academic and industrial settings, addressing pressing challenges in healthcare and sustainability.